Cas no 1804770-13-5 (3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1804770-13-5
• MF: C₇H₃F₃N₂O₆
• MW: 268.103732347488
• CID: 4815221
• Update Time: 2025-06-13

3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C7H3F3N2O6/c8-7(9,10)18-2-1-3(12(16)17)11-4(5(2)13)6(14)15/h1,13H,(H,14,15)
• InChI Key： CAPVVVAQVSWNTD-UHFFFAOYSA-N
• SMILES： FC(OC1C=C([N+](=O)[O-])N=C(C(=O)O)C=1O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 2.3
• Topological Polar Surface Area: 126

Additional information on 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804770-13-5)

3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by the CAS number 1804770-13-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, and incorporates several functional groups that contribute to its unique chemical properties and potential biological activities.

The structural framework of 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid consists of a pyridine core substituted with a hydroxyl group at the 3-position, a nitro group at the 6-position, and a trifluoromethoxy group at the 4-position. Additionally, the 2-position of the pyridine ring is terminated with a carboxylic acid moiety. This particular arrangement of substituents imparts distinct reactivity and interaction capabilities, making it a valuable intermediate in synthetic chemistry and drug development.

The nitro group at the 6-position of the pyridine ring is a key feature that influences the electronic properties of the molecule. Nitro groups are known for their ability to participate in various chemical transformations, including reduction to amino groups or diazotization reactions, which can be exploited in multi-step synthetic pathways. Furthermore, the presence of a nitro group often enhances the lipophilicity and binding affinity of molecules, making them more suitable for biological target interactions.

The trifluoromethoxy group (CF₃OCH₃) at the 4-position introduces fluorine atoms into the molecular structure. Fluorine is a halogen element that significantly impacts the metabolic stability, pharmacokinetic properties, and binding affinity of pharmaceutical compounds. The electron-withdrawing nature of fluorine atoms can modulate the electronic distribution within the molecule, affecting its reactivity and interaction with biological targets. This substitution pattern is frequently employed in drug design to improve pharmacological profiles.

The hydroxyl group (OH) at the 3-position provides a site for hydrogen bonding interactions, which can be crucial for binding to biological targets such as enzymes or receptors. Hydroxyl groups also influence solubility and metabolic pathways, making them important considerations in drug development. The combination of these functional groups in 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid creates a complex interplay of electronic and steric effects that can be leveraged in designing novel therapeutic agents.

The carboxylic acid (COOH) group at the 2-position serves as a terminal functional moiety that can participate in various chemical reactions, including esterification, amidation, or salt formation. Carboxylic acids are versatile components in organic synthesis and are often used to introduce solubility enhancements or to facilitate further derivatization. The presence of this group makes 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid a versatile building block for constructing more complex molecules.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives have been extensively studied due to their wide range of biological activities and their role as key scaffolds in many pharmaceuticals. Among these derivatives, compounds with multiple substituents like hydroxyl, nitro, and trifluoromethoxy groups exhibit enhanced pharmacological properties and are being actively investigated for their role in drug discovery.

One notable area of research involving 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid is its potential use as an intermediate in synthesizing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are implicated in various diseases, including cancer. Pyridine-based kinase inhibitors have shown promise in clinical trials, and modifications such as those introduced by nitro and trifluoromethoxy groups can enhance binding affinity and selectivity. Recent studies have demonstrated that incorporating such structural elements into kinase inhibitors can lead to more effective therapeutic agents with improved pharmacokinetic profiles.

Another area of interest is the exploration of 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid as a precursor for developing antimicrobial agents. The combination of hydroxyl, nitro, and trifluoromethoxy groups provides multiple sites for interaction with microbial targets, potentially leading to broad-spectrum antimicrobial activity. Fluoro-substituted compounds have been particularly effective against resistant bacterial strains due to their enhanced stability against metabolic degradation. Current research is focused on optimizing synthetic routes to produce this compound efficiently and exploring its efficacy against various microbial pathogens.

The synthesis of 3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid involves multi-step organic transformations that require careful control over reaction conditions to ensure high yield and purity. Common synthetic strategies include nucleophilic substitution reactions on halogenated pyridines followed by functional group interconversions such as nitration and etherification. Advances in catalytic methods have enabled more efficient synthesis routes while minimizing byproduct formation.

In conclusion,3-Hydroxy-6-nitro-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1804770-13-5) is a structurally complex compound with significant potential in pharmaceutical research due to its unique combination of functional groups. Its applications span across various therapeutic areas, including kinase inhibition and antimicrobial drug development. Ongoing research continues to explore new synthetic methodologies and pharmacological applications for this compound, highlighting its importance as both an intermediate and a lead molecule in medicinal chemistry.